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Compound of Interest

Compound Name: JB170

Cat. No.: B8201647 Get Quote

For Immediate Use by Laboratory Personnel: This document provides critical safety and

logistical guidance for the handling and disposal of JB170 (CAS No. 2705844-82-0), a potent

and highly specific PROTAC (Proteolysis Targeting Chimera) Aurora A kinase degrader.

Adherence to these procedures is mandatory to ensure personnel safety and mitigate

environmental hazards.

Personal Protective Equipment (PPE)
All personnel handling JB170 must use the following personal protective equipment. This is

based on the compound's classification as a combustible solid and its potential hazards as a

bioactive small molecule.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, offering

protection against dust and

splashes.

Hand Protection Gloves

Chemical-impermeable. Nitrile

or neoprene gloves are

recommended.

Body Protection Laboratory Coat
Standard laboratory coat, fully

buttoned.

Respiratory Protection Facemask or Respirator

Recommended when handling

the powder form to avoid

inhalation of dust particles.

Operational Plan: Handling and Storage
JB170 is a white to beige powder.[1] Proper handling and storage are crucial to maintain its

stability and prevent accidental exposure.

Handling:

Ventilation: Always handle JB170 in a well-ventilated area, preferably within a chemical fume

hood.

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

Electrostatic Discharge: Use non-sparking tools and take measures to prevent fire caused by

electrostatic discharge.

Contact Avoidance: Avoid direct contact with skin, eyes, and clothing.

Storage:

Temperature: Store at 2-8°C for short-term storage and -20°C for long-term storage.

Container: Keep the container tightly closed in a dry and cool place.
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Incompatibilities: Store apart from strong oxidizing agents and foodstuffs.

Disposal Plan
Dispose of JB170 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Classification: JB170 is classified under Water Hazard Class (WGK) 3, indicating it is

highly hazardous to water. Do not allow it to enter drains or the environment.

Disposal Method:

Collect waste material in a suitable, sealed, and properly labeled container.

Dispose of through a licensed professional waste disposal service.

Contaminated packaging should be disposed of in the same manner as the unused

product.

Experimental Workflow: Safe Handling of JB170
The following diagram outlines the procedural flow for safely handling JB170 in a laboratory

setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JB170 Safe Handling Workflow
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Caption: Procedural workflow for the safe handling of JB170, from preparation to disposal.
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JB170 Signaling Pathway Inhibition
JB170 functions as a PROTAC to induce the degradation of Aurora A kinase, a key regulator of

cell cycle progression. This targeted degradation leads to S-phase arrest and apoptosis in

cancer cells.

JB170 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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